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Compound of Interest

Compound Name: Dimethylphosphinic chloride

Cat. No.: B074252 Get Quote

An In-depth Technical Guide to
Dimethylphosphinic Chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical, chemical, and safety properties

of dimethylphosphinic chloride (CAS No. 1111-92-8). The information is compiled to support

laboratory research and development activities, with a focus on data presentation,

experimental considerations, and safety protocols.

Chemical Identity and Physical Properties
Dimethylphosphinic chloride is an organophosphorus compound with the chemical formula

C₂H₆ClOP.[1][2] It is a solid at room temperature, appearing as a white to light yellow or tan

crystalline substance.[3][4][5][6] It is recognized for its high reactivity, particularly its sensitivity

to moisture.[1][3][7]

Table 1: Physical and Chemical Properties of Dimethylphosphinic Chloride
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Property Value Reference(s)

CAS Number 1111-92-8 [3]

Molecular Formula C₂H₆ClOP [5][7]

Molecular Weight 112.50 g/mol [3][7]

Appearance

White to light yellow/pale

cream/light red/tan crystalline

powder or solid.

[3][4][5][8]

Melting Point 65-75 °C (lit.) [3][5][8]

Boiling Point 204 °C (lit.) at 760 mmHg [3][8]

Density 1.158 ± 0.06 g/cm³ (Predicted) [1][4]

Solubility

Soluble in Chloroform

(Sparingly), Methanol

(Slightly).[1][4] Reacts with

water.

Flash Point Not applicable

InChI Key
CVNMBKFJYRAHPO-

UHFFFAOYSA-N
[3][5]

Canonical SMILES CP(=O)(C)Cl [5][6]

Chemical Reactivity and Applications
Dimethylphosphinic chloride is a highly reactive compound primarily used as a reagent in

organic synthesis. Its reactivity is centered around the electrophilic phosphorus atom, making it

susceptible to nucleophilic attack.

Moisture Sensitivity: The compound is highly sensitive to moisture and will readily hydrolyze

to form dimethylphosphinic acid and hydrogen chloride gas.[1][3][7] This necessitates

handling under inert and anhydrous conditions.

Phosphorylating Agent: It serves as an effective phosphorylating agent, used to introduce the

dimethylphosphinyl group
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(𝐶𝐻3 )
2
𝑃(𝑂) − (CH3​)2​P(O)−

onto various nucleophiles such as alcohols, amines, and thiols.

Peptide Synthesis: It is utilized in the protection of amino acids during peptide synthesis.[4]

[9]

Reagent in Synthesis: The compound has been used in the preparation of other

organophosphorus compounds, such as dimethyl-ethynylphosphine oxide.[4] Studies have

also investigated the kinetics and mechanisms of its reactions with anilines and pyridines in

acetonitrile.[4]

Spectroscopic Data
Spectroscopic analysis is crucial for the characterization of dimethylphosphinic chloride.

While specific spectral data points are not detailed in the provided search results, the

availability of various spectra has been noted.

NMR Spectroscopy: ¹H NMR, ¹³C NMR, and ³¹P NMR spectra are available for

dimethylphosphinic chloride, which are essential for confirming its structure.[2][10]

Infrared (IR) Spectroscopy: IR spectra, specifically ATR-IR, are also available and can be

used to identify functional groups present in the molecule.[2] The P=O bond typically shows

a strong absorption in the IR spectrum.

Safety and Hazard Information
Dimethylphosphinic chloride is classified as a corrosive material that can cause severe skin

burns and eye damage.[2][7][8] It is essential to handle this chemical with appropriate personal

protective equipment (PPE) in a well-ventilated area.

Table 2: GHS Hazard and Safety Information
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Category Information Reference(s)

Pictogram GHS05 (Corrosion) [4]

Signal Word Danger [4][8]

Hazard Statements
H314: Causes severe skin

burns and eye damage.
[7][8]

Precautionary Statements

P260, P280,

P301+P330+P331,

P303+P361+P353,

P304+P340,

P305+P351+P338, P310,

P405, P501. (Summary: Do

not breathe dust, wear

protective gear, and follow

specific first aid procedures for

exposure).

[3][7][8]

Hazard Class 8 [3][4]

Packing Group II [3][4]

Storage

Store locked up in a

refrigerator under an inert

atmosphere.[1][4][8] It is

designated under Storage

Class 8A for combustible

corrosive hazardous materials.

Hazardous Decomposition Products: Upon combustion, it may produce toxic fumes, including

carbon monoxide, carbon dioxide, oxides of phosphorus, and hydrogen chloride gas.[8]

Experimental Protocols and Handling
Due to its reactivity, specific protocols must be followed when using dimethylphosphinic
chloride. The following section outlines general best practices derived from procedures for

similar reactive organophosphorus chlorides.
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General Handling Workflow:

The diagram below illustrates a logical workflow for handling a moisture-sensitive and corrosive

reagent like dimethylphosphinic chloride in a typical synthetic reaction.
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Preparation

Reaction Setup

Work-up & Purification

1. Establish Inert Atmosphere
(Nitrogen or Argon)

2. Use Oven-Dried Glassware

3. Equilibrate Reagent to RT
(If stored cold)

4. Dissolve Substrate
in Anhydrous Solvent

5. Weigh DMPC
Under Inert Atmosphere

6. Add DMPC to Reaction
(e.g., via syringe or addition funnel)

7. Control Temperature
(Cooling bath for exothermic reaction)

8. Quench Reaction Carefully
(e.g., with sat. aq. NH4Cl)

9. Perform Aqueous Extraction

10. Dry Organic Layer
(e.g., with MgSO4 or Na2SO4)

11. Purify Product
(e.g., Chromatography, Distillation)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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